Cas no 916504-81-9 (1H-Benzimidazole-2-carboxylic acid, 1H-benzimidazol-2-ylmethyl ester)

• Product Name: 1H-Benzimidazole-2-carboxylic acid, 1H-benzimidazol-2-ylmethyl ester
• CAS No: 916504-81-9
• MF: C₁₆H₁₂N₄O₂
• MW: 292.29208278656
• CID: 4314875
• Update Time: 2025-04-01

1H-Benzimidazole-2-carboxylic acid, 1H-benzimidazol-2-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 1H-benzimidazol-2-ylmethyl ester

• Inchi： 1S/C16H12N4O2/c21-16(15-19-12-7-3-4-8-13(12)20-15)22-9-14-17-10-5-1-2-6-11(10)18-14/h1-8H,9H2,(H,17,18)(H,19,20)
• InChI Key： RXMMOOHQDNTLAE-UHFFFAOYSA-N
• SMILES： C1(C(OCC2NC3=CC=CC=C3N=2)=O)NC2=CC=CC=C2N=1

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Melting Point: 145-146 °C(Solv: methanol (67-56-1))
• Boiling Point: 617.1±57.0 °C(Predicted)
• pka: 10.20±0.10(Predicted)